Cas no 2171633-57-9 (3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171633-57-9
• MF: C₂₃H₂₆N₂O₇S
• MW: 474.526745319366
• CID: 6440566
• PubChem ID: 165477826
• Update Time: 2025-05-20

3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1491959
• 3-{[2-(ethanesulfonyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171633-57-9

• Inchi： 1S/C23H26N2O7S/c1-2-33(30,31)12-11-24-22(28)20(13-21(26)27)25-23(29)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： DYDQPWPKMGLXKC-UHFFFAOYSA-N
• SMILES： S(CC)(CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 474.14607235g/mol
• Monoisotopic Mass: 474.14607235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 147Ų

Additional information on 3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS No. 2171633-57-9: A Comprehensive Overview

The compound with CAS No. 2171633-57-9, known as 3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioconjugate chemistry.

The molecular structure of this compound is characterized by the presence of ethanesulfonyl and fluoren-9-yl groups, which contribute to its stability and reactivity. The methoxycarbonyl moiety further enhances its functional versatility, making it a valuable component in the synthesis of advanced materials and therapeutic agents.

Recent studies have highlighted the importance of such compounds in the development of targeted drug delivery systems. The propanoic acid backbone provides a platform for attaching various functional groups, enabling the creation of biocompatible and biodegradable materials. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of nanoparticles for drug encapsulation, significantly improving drug efficacy and reducing side effects.

In addition to its role in pharmacology, this compound has shown potential in the field of bioconjugate chemistry. Its ability to form stable amide bonds with other biomolecules makes it an ideal candidate for the development of biosensors and diagnostic tools. Furthermore, the fluoren-9-yl group has been found to enhance the fluorescence properties of the compound, making it suitable for applications in bioimaging and tracking.

Recent advancements in synthetic methodologies have also contributed to the efficient production of this compound. Chemists have developed novel strategies to optimize the synthesis process, reducing production costs while maintaining high purity levels. These innovations have paved the way for large-scale production, making this compound more accessible for industrial applications.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, aligning with current trends toward sustainable chemistry practices.

In conclusion, 3-{2-(ethanesulfonyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171633-57-9) is a versatile molecule with wide-ranging applications in pharmacology, materials science, and biochemistry. Its unique structural features and functional groups make it a valuable asset in modern chemical research, offering promising avenues for future innovations.